Cas no 16937-99-8 ((tert-Butoxycarbonyl)-D-leucine)

D-leucine is a leucine derivative

(tert-Butoxycarbonyl)-D-leucine structure

16937-99-8 structure

Product Name:(tert-Butoxycarbonyl)-D-leucine

CAS No:16937-99-8

Molecular Formula:C₁₁H₂₁NO₄

Molecular Weight:231.2887

MDL:MFCD00065583

CID:50602

PubChem ID:637604

(tert-Butoxycarbonyl)-D-leucine Properties

Names and Identifiers

- BOC-D-Leucine monohydrate
- N-(TERT-BUTOXYCARBONYL)-D-LEUCINE
- N-ALPHA-T-BOC-D-LEUCINE
- BOC-D-LEU-OH
- BOC-D-LEUCINE
- L-LEUCINE-5,5,5-D3, N-T-BOC DERIV.H20 98
- N-T-BOC-D-LEUCINE
- N-TERT-BUTOXYCARBONYL-D-LEUCINE 1-HYDRATE
- Boc-D-Leu-OH hydrate
- Boc-D-Leu-OH.H2O
- BOC-D-LeuClne
- N-(tert-Butoxycarbonyl)-D-leucine Hydrate
- tert-Butoxycarbonyl-D-leucine
- Boc-D-Leu-OH · H₂O
- Boc-D-Leu-OH*H2O
- Boc-D-Leu-OH·H?O
- Boc-D-Leu-OH·H2O
- Boc-D-Leu-OH•H2O
- BOC-L-Leucine
- N-Boc-D-leucine
- Boc-(R)-leucine
- BOC-D-LEUCINE-OH
- Boc-D-Leu-OH&BOC-D-LEU
- BOC-D-LEU-OH2O
- N-(t-butyloxycarbonyl)-D-leucine
- N-Boc-D-leucine Hydrate
- N-BOC-D-Leucine.H2O
- N-tert-butoxycarbonyl-D-leucine
- SUB>O,BR
- N-(tert-Butoxycarbonyl)-D-leucine monohydrate
- BOC-D-LEU
- Boc-D-Leu-OH•Boc-D-Leu-OH hydrate
- Boc-D-Leu-OH H
- D-LEUCINE, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-
- (2R)-2-{[(Tert-Butoxy)Carbonyl]Amino}-4-Methylpentanoic Acid
- (R)-2-(tert-butoxycarbonylamino)-4-methylpentanoic acid
- (2R)-2-[(tert-butoxy)carbonylamino]-4-methylpentanoic acid
- D-Boc leucine
- C11H23NO5
- Boc-DLeu-OH
- Boc-D-Leu-OH?2O
- PubChem11173
- Boc-D-Leu-OH. H2O
- Boc-D-Leu--OH. H2O
- (tert-Butoxycarbonyl)-D-leucine
- NCGC00338542-01
- Nalpha-t-Butoxycarbonyl-D-leucine
- MFCD00038294
- M03296
- Q-101696
- J-010534
- DTXSID501308165
- AKOS001453441
- (R)-2-((tert-Butoxycarbonyl)amino)-4-methylpentanoic acid
- MFCD00065583
- CHEMBL1222066
- 2(R)-((1,1-dimethylethoxy)carbonyl)amino-4-methylpentanoic acid
- CS-0010908
- (R)-2-tert-butoxycarbonylamino-4-methyl-pentanoic acid
- n-(tert-butoxycarbonyl)-d-leucine hydrate
- Z316170372
- AB00993722-03
- HY-I0917
- AKOS015841826
- N-(tert-Butoxycarbonyl)-D-leucine
- (2R)-2-(tert-Butoxycarbonylamino)-4-methyl-pentanoic acid
- GS-6749
- SCHEMBL66243
- AB00993722-01
- MDXGYYOJGPFFJL-MRVPVSSYSA-N
- Boc-D-Leu-OH, >=98.0% (TLC)
- (2R)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
- Boc-D-Leu-OH
- EN300-154380
- AC-24093
- Boc-D-Leu
- MFCD01882167
- FD21876
- 16937-99-8
- B3007
- Boc-D-leucine
- N-[(1,1-Dimethylethoxy)carbonyl]-D-leucine; N-Carboxy-D-leucine N-tert-Butyl Ester; (R)-2-(tert-Butoxycarbonylamino)-4-methylpentanoic Acid; D-Boc Leucine; N-(tert-Butoxycarbonyl)-D-leucine; tert-Butoxycarbonyl-D-leucine
- (2R)-2-[(tert-butoxycarbonyl)amino]-4-methylpentanoic acid
- n-boc-d-leucine
- +Expand
- MDL： MFCD00065583
- InChIKey： MDXGYYOJGPFFJL-MRVPVSSYSA-N
- Inchi： 1S/C11H21NO4/c1-7(2)6-8(9(13)14)12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t8-/m1/s1
- SMILES： O(C(N([H])[C@@]([H])(C(=O)O[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
- BRN： 2331060

Computed Properties

Exact Mass: 231.147058g/mol
Surface Charge: 0
XLogP3: 2.2
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 231.147058g/mol
Monoisotopic Mass: 231.147058g/mol
Topological Polar Surface Area: 75.6Å²
Heavy Atom Count: 16
Complexity: 255
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 2.33700
PSA: 84.86000
Refractive Index: 25 ° (C=2, AcOH)
Boiling Point: 356℃ at 760 mmHg
Melting Point: 85-87 °C(lit.)
Flash Point: 169.1 °C
Color/Form: White fine powder crystals.
Solubility: Not determined
Density: 1.0610

(tert-Butoxycarbonyl)-D-leucine Security Information

WGK Germany：3
Safety Term：S24/25
Safety Instruction： S24/25
Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：20°C

(tert-Butoxycarbonyl)-D-leucine Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(tert-Butoxycarbonyl)-D-leucine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IKZO-1g	D-Leucine, N-[(1,1-dimethylethoxy)carbonyl]-	16937-99-8	95%	1g	$5.00	2024-06-19
A2B Chem LLC	AI66212-1g	Boc-d-leu-oh	16937-99-8	95%	1g	$5.00	2024-04-20
abcr	AB504880-1 g	Boc-D-Leu-OH; .	16937-99-8		1g	€68.80	2022-07-29
Ambeed	A323553-1g	Boc-D-Leu-OH	16937-99-8	95%	1g	$6.0	2024-07-21
Apollo Scientific	OR452082-1g	Boc-D-leucine	16937-99-8	97%	1g	£60.00	2023-09-01
Chemenu	CM250217-100kg	Boc-D-Leu-OH	16937-99-8	95%	100kg	$240
Crysdot LLC	CD21012816-100g	Boc-D-Leu-OH	16937-99-8	95+%	100g	$193	2024-07-18
Enamine	EN300-154380-0.05g	(2R)-2-{[(tert-butoxy)carbonyl]amino}-4-methylpentanoic acid	16937-99-8	95%	0.05g	$19.0	2023-06-05
eNovation Chemicals LLC	D405072-100g	BOC-D-Leucine monohydrate	16937-99-8	97%	100g	$200	2022-06-08
Fluorochem	M03296-1g	Boc-D-Leu-OH	16937-99-8	>98%	1g	￡10.00	2022-02-28

(tert-Butoxycarbonyl)-D-leucine Synthesis

(tert-Butoxycarbonyl)-D-leucine Suppliers

SHAN DONG XI YA HUA XUE Co., Ltd.

Audited Supplier

(CAS:16937-99-8)

MR./MRS.:LIU JING LI

Phone:13395390286

Email:xiyashiji@163.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:16937-99-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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